Cas no 1780006-17-8 (4H-Thieno[3,2-b]azepine, 2-bromo-5,6,7,8-tetrahydro-)

• Product Name: 4H-Thieno[3,2-b]azepine, 2-bromo-5,6,7,8-tetrahydro-
• CAS No: 1780006-17-8
• MF: C₈H₁₀BrNS
• MW: 232.140699863434
• CID: 5955320
• PubChem ID: 83823997
• Update Time: 2025-10-25

4H-Thieno[3,2-b]azepine, 2-bromo-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-b]azepine, 2-bromo-5,6,7,8-tetrahydro-
• starbld0043017
• EN300-6496494
• 2-Bromo-5,6,7,8-tetrahydro-4H-thieno[3,2-b]azepine
• SCHEMBL23142242
• 1780006-17-8
• 2-bromo-4H,5H,6H,7H,8H-thieno[3,2-b]azepine

• Inchi： 1S/C8H10BrNS/c9-8-5-6-7(11-8)3-1-2-4-10-6/h5,10H,1-4H2
• InChI Key： LFEYYTVROGKFCO-UHFFFAOYSA-N
• SMILES： N1CCCCC2SC(Br)=CC1=2

Computed Properties

• Exact Mass: 230.97173g/mol
• Monoisotopic Mass: 230.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.490±0.06 g/cm3(Predicted)
• Boiling Point: 318.9±42.0 °C(Predicted)
• pka: 4.11±0.20(Predicted)

Additional information on 4H-Thieno[3,2-b]azepine, 2-bromo-5,6,7,8-tetrahydro-

4H-Thieno[3,2-b]azepine, 2-bromo-5,6,7,8-tetrahydro

The compound with CAS No. 1780006-17-8, known as 4H-Thieno[3,2-b]azepine, 2-bromo-5,6,7,8-tetrahydro, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon in their ring structures. The thienoazepine framework is particularly interesting due to its unique electronic properties and potential applications in advanced materials.

Recent studies have highlighted the importance of thienoazepine derivatives in the development of novel materials for optoelectronic devices. For instance, researchers have explored the use of this compound in organic light-emitting diodes (OLEDs) and photovoltaic cells due to its excellent charge transport properties. The bromo substituent at the 2-position plays a crucial role in modulating the electronic characteristics of the molecule, making it highly versatile for various applications.

The synthesis of 4H-Thieno[3,2-b]azepine, 2-bromo-5,6,7,8-tetrahydro involves a multi-step process that typically begins with the preparation of the thieno ring system. This is followed by a series of coupling reactions to introduce the azepine moiety and the bromo substituent. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the compound.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. For example, researchers have demonstrated that thienoazepine derivatives can be used to construct two-dimensional (2D) materials with exceptional mechanical and electronic properties. These materials have shown great promise in next-generation electronics, where they could potentially replace traditional silicon-based components due to their superior performance under extreme conditions.

In addition to its material science applications, 4H-Thieno[3,2-b]azepine, 2-bromo-5,6,7,8-tetrahydro has also been investigated for its potential in medicinal chemistry. The compound exhibits interesting biological activity profiles that make it a valuable tool for drug discovery efforts. For instance, studies have shown that this compound can modulate key cellular pathways involved in inflammation and cancer progression.

The development of efficient synthetic routes for this compound has been a major focus in recent years. Chemists have explored various catalytic systems and reaction conditions to streamline its production process. For example, transition metal-catalyzed cross-coupling reactions have proven to be highly effective in constructing the thienoazepine framework with high precision.

Furthermore, computational studies have provided valuable insights into the electronic properties of this compound at the molecular level. Using density functional theory (DFT), researchers have been able to predict how variations in substituents affect the molecule's electronic behavior. This information is critical for designing new derivatives with tailored properties for specific applications.

In conclusion,4H-Thieno[3